Cas no 1702645-84-8 (2,2-dimethyl-3-(oxan-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-3-(oxan-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 1702645-84-8
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 5881004
• PubChem ID: 130488328
• Update Time: 2025-10-11

2,2-dimethyl-3-(oxan-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(oxan-3-yl)cyclopropane-1-carboxylic acid
• 1702645-84-8
• EN300-1867641

• Inchi： 1S/C11H18O3/c1-11(2)8(9(11)10(12)13)7-4-3-5-14-6-7/h7-9H,3-6H2,1-2H3,(H,12,13)
• InChI Key： QXQSDORBLXQREH-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)C1C(C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 198.125594432g/mol
• Monoisotopic Mass: 198.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5Ų

Additional information on 2,2-dimethyl-3-(oxan-3-yl)cyclopropane-1-carboxylic acid

2,2-Dimethyl-3-(oxan-3-yl)cyclopropane-1-carboxylic Acid: A Comprehensive Overview

The compound 2,2-dimethyl-3-(oxan-3-yl)cyclopropane-1-carboxylic acid, with the CAS number 1702645-84-8, is a unique organic molecule that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its cyclopropane ring, which is substituted with a methyl group at positions 2 and 3, and an oxane (tetrahydropyran) ring at position 3. The carboxylic acid group at position 1 adds to its functional diversity, making it a versatile molecule for various applications.

Recent studies have highlighted the potential of 2,2-dimethyl-3-(oxan-3-yl)cyclopropane-1-carboxylic acid in drug discovery. Its cyclopropane ring is known for its high strain energy, which can be harnessed to design bioactive molecules with improved pharmacokinetic properties. Researchers have explored its ability to act as a scaffold for developing inhibitors of key enzymes involved in metabolic disorders and cancer. The presence of the oxane ring further enhances its structural complexity, providing additional sites for functionalization and bioisosteric replacements.

In the realm of materials science, this compound has shown promise as a precursor for advanced polymers and coatings. Its carboxylic acid group can participate in polymerization reactions, leading to the formation of high-performance materials with tailored mechanical and thermal properties. Recent advancements in click chemistry have enabled efficient synthesis routes for incorporating this compound into polymer networks, opening new avenues for its industrial applications.

The synthesis of 2,2-dimethyl-3-(oxan-3-yl)cyclopropane-1-carboxylic acid involves a multi-step process that combines cyclopropanation techniques with ring-opening reactions. Researchers have optimized these methods to achieve high yields and purity levels, ensuring scalability for both academic and industrial purposes. The use of transition metal catalysts has been particularly effective in facilitating key transformations during the synthesis.

Beyond its chemical synthesis, this compound has also been studied for its environmental impact. Assessments of its biodegradation pathways have revealed that it undergoes rapid microbial degradation under aerobic conditions, reducing concerns about long-term persistence in ecosystems. This attribute aligns with current sustainability trends in chemical manufacturing, emphasizing the development of eco-friendly compounds.

In conclusion, 2,2-dimethyl-3-(oxan-3-yl)cyclopropane-1-carboxylic acid stands out as a multifaceted molecule with significant potential across diverse scientific domains. Its unique structure, combined with recent research advancements, positions it as a valuable tool for innovation in drug development and materials science. As further studies unfold, this compound is expected to contribute even more to the advancement of modern chemistry.